![molecular formula C20H32O3 B149539 3-Hydroxy-5,8,11,14-eicosatetraenoic acid CAS No. 135295-02-2](/img/structure/B149539.png)
3-Hydroxy-5,8,11,14-eicosatetraenoic acid
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Overview
Description
3-Hydroxy-5,8,11,14-eicosatetraenoic acid (3-HETE) is a polyunsaturated fatty acid that is produced from arachidonic acid through the action of lipoxygenase enzymes. It is a potent bioactive lipid mediator that plays a crucial role in various physiological processes, including inflammation, immunity, and cardiovascular function. In recent years, there has been growing interest in the synthesis, mechanism of action, and potential therapeutic applications of 3-HETE.
Mechanism of Action
The mechanism of action of 3-Hydroxy-5,8,11,14-eicosatetraenoic acid is complex and involves multiple signaling pathways. It acts as a ligand for the peroxisome proliferator-activated receptor (PPAR) gamma, a nuclear receptor that regulates lipid metabolism and inflammation. This compound also activates the transient receptor potential ankyrin 1 (TRPA1) ion channel, which is involved in pain perception and inflammation. Additionally, this compound can modulate the activity of various enzymes and signaling molecules, including protein kinase C, phospholipase A2, and cyclooxygenase-2.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and multifaceted. It has been shown to regulate the expression of various genes involved in inflammation, lipid metabolism, and cell proliferation. This compound can modulate the activity of immune cells, such as macrophages and T cells, and regulate the production of cytokines and chemokines. It can also affect the function of endothelial cells and smooth muscle cells, leading to changes in vascular tone and blood flow.
Advantages and Limitations for Lab Experiments
One advantage of using 3-Hydroxy-5,8,11,14-eicosatetraenoic acid in lab experiments is its potent bioactivity, which allows for the investigation of its effects on various cellular and molecular processes. Another advantage is the availability of synthetic this compound, which enables researchers to study its effects in a controlled setting. However, one limitation of using this compound in lab experiments is its instability, which can lead to degradation and loss of bioactivity over time. Additionally, the complex mechanism of action of this compound can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for research on 3-Hydroxy-5,8,11,14-eicosatetraenoic acid. One area of interest is the development of novel synthetic methods for producing this compound and related bioactive lipids. Another area of focus is the investigation of the role of this compound in the pathogenesis of various diseases, including cancer and cardiovascular disease. Additionally, the potential therapeutic applications of this compound and its analogs are being explored, including their use as anti-inflammatory agents and as modulators of lipid metabolism.
Synthesis Methods
The synthesis of 3-Hydroxy-5,8,11,14-eicosatetraenoic acid can be achieved through the enzymatic oxidation of arachidonic acid by lipoxygenase enzymes. This process involves the addition of molecular oxygen to the carbon-carbon double bonds of arachidonic acid, leading to the formation of a hydroperoxide intermediate. The hydroperoxide is then reduced to this compound by the action of glutathione peroxidase or other enzymes.
Scientific Research Applications
The scientific research application of 3-Hydroxy-5,8,11,14-eicosatetraenoic acid is vast and varied. It has been shown to play a critical role in the regulation of inflammation, immune response, and cardiovascular function. This compound has been implicated in the pathogenesis of various diseases, including cancer, asthma, and atherosclerosis. Its potential as a therapeutic target for these diseases has been extensively investigated in preclinical studies.
properties
CAS RN |
135295-02-2 |
---|---|
Molecular Formula |
C20H32O3 |
Molecular Weight |
320.5 g/mol |
IUPAC Name |
(5Z,8Z,11Z,14Z)-3-hydroxyicosa-5,8,11,14-tetraenoic acid |
InChI |
InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(21)18-20(22)23/h6-7,9-10,12-13,15-16,19,21H,2-5,8,11,14,17-18H2,1H3,(H,22,23)/b7-6-,10-9-,13-12-,16-15- |
InChI Key |
HVJLGJXEWCPPDB-UHFFFAOYSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\C/C=C\C/C=C\CC(CC(=O)O)O |
SMILES |
CCCCCC=CCC=CCC=CCC=CCC(CC(=O)O)O |
Canonical SMILES |
CCCCCC=CCC=CCC=CCC=CCC(CC(=O)O)O |
synonyms |
3-HETE 3-hydroxy-5,8,11,14-eicosatetraenoic acid 3-hydroxyeicosatetraenoic acid |
Origin of Product |
United States |
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